2-Propyn-1-amine, 3-(3-thienyl)-
Overview
Description
Scientific Research Applications
Phase Change Data
This compound is used in studies related to phase change data. Researchers use it to understand gas phase ion energetics data and electron ionization mass spectrum .
Structural Analysis
The 3D structure of “2-Propyn-1-amine, 3-(3-thienyl)-” can be viewed using Java or Javascript . This allows researchers to better understand its molecular configuration and how it interacts with other compounds.
Pharmaceutical Compositions
There is a patented process for producing “3-(2-thienyl)-2-propyn-1-amine” and pharmaceutical compositions comprising the same . This suggests that the compound has potential applications in the development of new drugs .
Antihypertensive Compositions
“2- or 3-thienyl-or-furyl-2-propyn-1-amines” have been used in antihypertensive compositions . This indicates that “2-Propyn-1-amine, 3-(3-thienyl)-” could potentially be used in the treatment of high blood pressure .
Medical or Veterinary Science
The compound has been mentioned in the context of medical or veterinary science . This suggests that it could have applications in these fields, although the specific uses are not detailed in the source .
Mechanism of Action
properties
IUPAC Name |
3-thiophen-3-ylprop-2-yn-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NS/c8-4-1-2-7-3-5-9-6-7/h3,5-6H,4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSZOKNOPUNPSNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C#CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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